Cilobradine Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Cilobradine Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Abstract
Cilobradine (B1241913) hydrochloride, also known by its developmental code DK-AH269, is a potent and selective blocker of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels. These channels, responsible for the "funny" current (If) in cardiac pacemaker cells, are crucial regulators of heart rate. Developed by Boehringer Ingelheim, cilobradine has been a significant pharmacological tool for understanding the role of HCN channels in cardiac and neuronal physiology. This technical guide provides a comprehensive overview of the discovery, a detailed look at its plausible synthetic routes based on related compounds, and a thorough examination of its mechanism of action, supported by experimental data and protocols.
Discovery and Development
Cilobradine hydrochloride emerged from research programs focused on developing heart rate-lowering agents.[1] It is structurally related to other "bradine" compounds, such as zatebradine (B1210436) and the clinically approved drug ivabradine (B130884).[2] The primary developer of cilobradine was the pharmaceutical company Boehringer Ingelheim.[1]
The discovery of cilobradine was driven by the need for selective inhibitors of the If current, which plays a pivotal role in the spontaneous diastolic depolarization of sinoatrial node cells, the heart's natural pacemaker. By targeting HCN channels, cilobradine offers a direct mechanism for reducing heart rate without significantly affecting other cardiovascular parameters.
Synthesis of Cilobradine Hydrochloride
A plausible synthetic route would likely involve the following key steps:
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Synthesis of the Benzazepinone (B8055114) Core: The synthesis of the 7,8-dimethoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one core is a critical step. Patents describe the synthesis of this intermediate from precursors like (3,4-dimethoxyphenyl)acetic acid through a series of reactions including amidation and cyclization.[3]
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Alkylation of the Benzazepinone: The nitrogen atom of the benzazepinone ring is then alkylated. This is typically achieved by reacting the benzazepinone with a suitable alkyl halide in the presence of a base.
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Introduction of the Side Chain: The final step involves the coupling of the alkylated benzazepinone with the appropriate side chain, which for cilobradine is (S)-1-[2-(3,4-dimethoxyphenyl)ethyl]-3-piperidinyl]methanol, followed by methylation and conversion to the hydrochloride salt.
Mechanism of Action: HCN Channel Blockade
Cilobradine's primary pharmacological effect is the blockade of HCN channels.[4] These channels are unique voltage-gated ion channels that are activated by hyperpolarization of the cell membrane.[5]
Signaling Pathway
The blockade of HCN channels by cilobradine directly impacts the pacemaker potential in sinoatrial node cells.
Quantitative Data on Potency
Cilobradine has been shown to be a potent blocker of HCN channels with the following reported values:
| Parameter | Value | Species/Cell Line | Reference |
| IC50 | 0.62 µM | Mouse sinoatrial node cells | [6] |
| ED50 | 1.2 mg/kg | Mice (for heart rate reduction) | [6] |
Experimental Protocols
The characterization of cilobradine's pharmacological effects relies heavily on electrophysiological techniques, particularly the whole-cell voltage-clamp method.
Whole-Cell Voltage-Clamp Protocol for HCN Channel Characterization
This protocol is designed to measure the effect of cilobradine on HCN channel currents in isolated cells.
Methodology:
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Cell Preparation: Isolate primary sinoatrial node cells from a suitable animal model (e.g., rabbit or mouse) or use a stable cell line (e.g., HEK293) transfected with the desired HCN channel isoform.
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Recording Setup: Use a patch-clamp amplifier and data acquisition system. Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the internal solution.
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Solutions:
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External Solution (Tyrode's solution): Containing (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose, with pH adjusted to 7.4 with NaOH.
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Internal Solution: Containing (in mM): 130 K-aspartate, 10 NaCl, 5 EGTA, 2 Mg-ATP, and 10 HEPES, with pH adjusted to 7.2 with KOH.
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Recording Procedure:
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Establish a gigaohm seal between the patch pipette and the cell membrane.
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Rupture the cell membrane to achieve the whole-cell configuration.
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Hold the cell at a depolarized potential (e.g., -40 mV) where HCN channels are closed.
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Apply hyperpolarizing voltage steps (e.g., from -50 mV to -140 mV in 10 mV increments) to elicit If currents.
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Record the baseline currents.
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Perfuse the recording chamber with the external solution containing various concentrations of cilobradine hydrochloride.
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Repeat the voltage-clamp protocol at each concentration to measure the extent of current inhibition.
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Data Analysis: Plot the concentration-response curve and fit it with the Hill equation to determine the IC50 value.
Conclusion
Cilobradine hydrochloride is a valuable pharmacological agent for the study of HCN channels and their role in cardiac pacemaking and neuronal excitability. Its high selectivity and potency make it a useful tool for dissecting the physiological and pathophysiological functions of the If current. While a detailed public synthesis protocol remains to be fully elucidated, the general synthetic strategies for related compounds provide a strong basis for its laboratory-scale preparation. Further research with cilobradine and similar molecules will continue to enhance our understanding of HCN channel biology and may lead to the development of novel therapeutics for cardiovascular and neurological disorders.
References
- 1. Meta Title: Boehringer Ingelheim International GmbH Patent for Using Empagliflozin to Reduce Heart Failure Risk [pharmaceutical-technology.com]
- 2. Inhibitory Effective Perturbations of Cilobradine (DK-AH269), A Blocker of HCN Channels, on the Amplitude and Gating of Both Hyperpolarization-Activated Cation and Delayed-Rectifier Potassium Currents - PMC [pmc.ncbi.nlm.nih.gov]
- 3. scilit.com [scilit.com]
- 4. pharsight.greyb.com [pharsight.greyb.com]
- 5. Ivabradine impurity 69 | C27H37ClN2O5 | CID 22034064 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. patents.justia.com [patents.justia.com]
